
Application Notes and Protocols: Preparing L-
162313 Stock Solutions for Cell Culture

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L-162313

Cat. No.: B1673698 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and use of L-
162313 stock solutions for in vitro cell culture experiments. L-162313 is a non-peptide agonist

for the angiotensin II AT1 and AT2 receptors, critical targets in cardiovascular and physiological

research.

Compound Information
Property Value Reference

Molecular Weight 582.78 g/mol [1]

Empirical Formula C₃₀H₃₈N₄O₄S₂ [1]

CAS Number 151488-11-8 [1]

Appearance White solid [1]

Solubility DMSO: ≥ 10 mg/mL [1]

Storage (Solid) 2-8°C [1]

Experimental Protocols
Preparation of a 10 mM L-162313 Stock Solution in
DMSO
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This protocol describes the preparation of a 10 mM stock solution of L-162313 in dimethyl

sulfoxide (DMSO). It is crucial to use anhydrous, cell culture grade DMSO to ensure the

stability of the compound and minimize cytotoxicity.

Materials:

L-162313 powder

Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes (e.g., 1.5 mL)

Calibrated analytical balance

Vortex mixer

Pipettors and sterile, filter-barrier pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Equilibrate: Allow the vial of L-162313 powder to come to room temperature before opening

to prevent condensation.

Weighing: In a sterile microcentrifuge tube, carefully weigh out 5.83 mg of L-162313 powder

using a calibrated analytical balance.

Calculation: Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x

1000 mg/g

Mass (mg) = 0.010 mol/L x 0.001 L x 582.78 g/mol x 1000 mg/g = 5.83 mg

Dissolving: Add 1 mL of anhydrous, cell culture grade DMSO to the microcentrifuge tube

containing the L-162313 powder.

Mixing: Securely cap the tube and vortex the solution for 1-2 minutes, or until the powder is

completely dissolved. Visually inspect the solution to ensure there are no visible particles.
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Gentle warming in a 37°C water bath can aid dissolution if necessary.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the 10 mM stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile

microcentrifuge tubes.

Storage: Label each aliquot with the compound name, concentration (10 mM), solvent

(DMSO), and the date of preparation. Store the aliquots at -20°C for short-term storage (up

to 1 month) or at -80°C for long-term storage (up to 6 months).

Preparation of Working Solutions for Cell Treatment
This protocol outlines the dilution of the 10 mM L-162313 stock solution to final working

concentrations in cell culture medium.

Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept low, typically

below 0.5%, to avoid solvent-induced cytotoxicity.

Always include a vehicle control in your experiments, which consists of cell culture medium

with the same final concentration of DMSO as the highest concentration of L-162313 used.

Procedure:

Thaw Stock Solution: On the day of the experiment, thaw one aliquot of the 10 mM L-162313
stock solution at room temperature.

Calculate Dilution: Determine the volume of the stock solution needed to achieve the desired

final concentration in your cell culture medium.

Formula: (Volume of stock) x (Concentration of stock) = (Final volume) x (Final

concentration)

Example for 10 µM final concentration in 1 mL of medium:

(Volume of stock) x (10,000 µM) = (1000 µL) x (10 µM)
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Volume of stock = 1 µL

Prepare Working Solution: Pre-warm the appropriate volume of complete cell culture medium

to 37°C. Add the calculated volume of the 10 mM L-162313 stock solution to the pre-warmed

medium. Mix gently by pipetting up and down.

Cell Treatment: Remove the existing medium from your cultured cells and replace it with the

medium containing the desired final concentration of L-162313. For the vehicle control wells,

add medium containing the corresponding concentration of DMSO.
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Caption: Workflow for L-162313 stock and working solution preparation.
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Caption: Angiotensin II receptor signaling pathways activated by L-162313.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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